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Introduction

Caspase-8 is a critical initiator caspase in the extrinsic pathway of apoptosis, or programmed
cell death.[1][2][3] Its activation is a key event triggered by the engagement of death receptors
on the cell surface, such as Fas or TNF-R1.[2][4][5] Upon activation, caspase-8 initiates a
cascade of downstream effector caspases, ultimately leading to the dismantling of the cell.[2][3]
[5] The fluorimetric assay described here provides a sensitive and straightforward method for
guantifying caspase-8 activity in cell lysates, making it an invaluable tool for apoptosis research
and drug discovery.

The assay utilizes a specific peptide substrate, IETD (lle-Glu-Thr-Asp), conjugated to a
fluorescent reporter molecule, 7-amino-4-trifluoromethyl coumarin (AFC).[6][7] In its conjugated
form, the fluorescence of AFC is quenched. Active caspase-8 cleaves the AFC from the IETD
peptide, resulting in the release of free AFC, which fluoresces brightly and can be measured
using a fluorometer.[6] The intensity of the fluorescence is directly proportional to the caspase-
8 activity in the sample.

Signaling Pathway of Caspase-8 in Apoptosis

Caspase-8 is a key initiator caspase in the extrinsic apoptotic pathway. The process begins
with the binding of extracellular death ligands (e.g., FasL, TNF-a) to their corresponding death
receptors on the cell surface. This binding event leads to the recruitment of adaptor proteins,

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8056334?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4099255/
https://synapse.patsnap.com/article/what-are-caspase-8-activators-and-how-do-they-work
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/108/686/casp8cbul.pdf
https://synapse.patsnap.com/article/what-are-caspase-8-activators-and-how-do-they-work
https://pubmed.ncbi.nlm.nih.gov/11185963/
https://www.scbt.com/browse/caspase-8-substrates
https://synapse.patsnap.com/article/what-are-caspase-8-activators-and-how-do-they-work
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/108/686/casp8cbul.pdf
https://www.scbt.com/browse/caspase-8-substrates
https://biovisi.com/supplier/24888-biovision/28749-caspase-8-substrate-ietd-afc-for-cell-activation
https://cellbiologics.com/index.php?route=product/product&path=314_312&product_id=17017
https://biovisi.com/supplier/24888-biovision/28749-caspase-8-substrate-ietd-afc-for-cell-activation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8056334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

such as FADD (Fas-Associated Death Domain), which in turn recruits pro-caspase-8. The
proximity of multiple pro-caspase-8 molecules facilitates their auto-catalytic cleavage and
activation. Activated caspase-8 can then propagate the apoptotic signal through two main
routes: it can directly cleave and activate downstream effector caspases, such as caspase-3
and caspase-7, or it can cleave the protein Bid into tBid, which translocates to the mitochondria
to initiate the intrinsic apoptotic pathway. Both pathways converge on the activation of effector
caspases, which execute the final stages of apoptosis by cleaving a multitude of cellular
substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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